Cas no 100607-02-1 (Ethanimidamide,2-(2,4-dichlorophenoxy)-)

• Product name: Ethanimidamide,2-(2,4-dichlorophenoxy)-
• CAS No: 100607-02-1
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• MDL: MFCD00464963
• CID: 124167

Ethanimidamide,2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide,2-(2,4-dichlorophenoxy)-
• 2-(2,4-DICHLOROPHENOXY)ACETAMIDINE
• 2-(2,4-dichlorophenoxy)ethanimidamide
• 2,6-DIHYDROXYETHYLAMINOTOLUENE
• Acetamidine,2-(2,4-dichlorophenoxy)-(6CI)
• Ethanimidamide,2-(2,4-dichlorophenoxy)
• 2-(2,4-Dichlorophenoxy)acetaMidine hydrochloride

• MDL： MFCD00464963
• Inchi： InChI=1S/C8H8Cl2N2O/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： IZZWGLGCUWZQHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C=CC=1OCC(=N)N

Computed Properties

• Exact Mass: 218.00100

Experimental Properties

• PSA: 59.10000
• LogP: 3.10820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Ethanimidamide,2-(2,4-dichlorophenoxy)-

Ethanimidamide,2-(2,4-dichlorophenoxy)- (CAS No. 100607-02-1): A Comprehensive Overview in Modern Chemical Biology

Ethanimidamide,2-(2,4-dichlorophenoxy)-, identified by its unique Chemical Abstracts Service (CAS) number 100607-02-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its molecular structure featuring an ethanimidamide core substituted with a 2,4-dichlorophenoxy group, has garnered attention due to its versatile applications and potential in developing novel therapeutic agents.

The structural integrity of Ethanimidamide,2-(2,4-dichlorophenoxy)- makes it a promising candidate for various biochemical interactions. The presence of the 2,4-dichlorophenoxy moiety enhances its reactivity and binding affinity to biological targets, which is a critical factor in drug design. Recent studies have highlighted its role in modulating enzymatic pathways and interacting with specific protein receptors, suggesting its potential in treating a range of diseases.

In the context of contemporary research, Ethanimidamide,2-(2,4-dichlorophenoxy)- has been explored for its pharmacological properties. Its ability to interact with cellular machinery at a molecular level has opened new avenues for therapeutic intervention. For instance, research indicates that this compound can influence the activity of certain kinases and transcription factors, which are pivotal in regulating cellular processes such as proliferation and differentiation.

The synthesis and characterization of Ethanimidamide,2-(2,4-dichlorophenoxy)- have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in elucidating its structure and purity. These analytical methods ensure that the compound meets stringent quality standards required for pharmaceutical applications.

One of the most intriguing aspects of Ethanimidamide,2-(2,4-dichlorophenoxy)- is its potential in developing targeted therapies. By leveraging its specific chemical properties, researchers aim to design derivatives that exhibit enhanced efficacy and reduced side effects. This approach aligns with the broader trend in pharmaceutical development towards personalized medicine, where treatments are tailored to individual patient profiles.

The pharmacokinetic profile of Ethanimidamide,2-(2,4-dichlorophenoxy)- is another area of active investigation. Studies have begun to unravel how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for optimizing dosages and minimizing adverse reactions. Advanced computational models and experimental techniques are being employed to predict and validate these pharmacokinetic parameters.

In addition to its therapeutic potential, Ethanimidamide,2-(2,4-dichlorophenoxy)- has shown promise in academic research as a tool for studying complex biological systems. Its interactions with various biomolecules provide insights into disease mechanisms and cellular pathways. Such knowledge is invaluable for developing innovative strategies to combat human diseases.

The future directions of research on Ethanimidamide,2-(2,4-dichlorophenoxy)- are multifaceted. Efforts are underway to explore its role in treating neurological disorders, inflammatory conditions, and even cancer. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into clinical applications. This interdisciplinary approach ensures that the therapeutic potential of this compound is fully realized.

The regulatory landscape for compounds like Ethanimidamide,2-(2,4-dichlorophenoxy)- is evolving to accommodate new scientific discoveries. Regulatory agencies are increasingly recognizing the importance of innovative drug development and are streamlining processes for approving novel therapeutics. This favorable environment encourages researchers to push the boundaries of what is possible with compounds such as this one.

In conclusion, Ethanimidamide,2-(2,4-dichlorophenoxy)- (CAS No. 100607-02-1) stands out as a compound of significant interest in chemical biology and pharmaceutical research. Its unique structure and versatile applications make it a valuable asset in the quest for novel treatments. As research continues to uncover new possibilities with this compound，its role in advancing medical science is poised to grow even further.